Cas no 2229236-37-5 ({1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine)

• Product Name: {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine
• CAS No: 2229236-37-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6035746
• PubChem ID: 165851795
• Update Time: 2025-05-21

{1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine
• 2229236-37-5
• {1-[3-(methoxymethyl)furan-2-yl]cyclobutyl}methanamine
• EN300-1774678

• Inchi： 1S/C11H17NO2/c1-13-7-9-3-6-14-10(9)11(8-12)4-2-5-11/h3,6H,2,4-5,7-8,12H2,1H3
• InChI Key： QHBXCKDNAWAYJU-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine

Comprehensive Overview of {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine (CAS No. 2229236-37-5)

The compound {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine (CAS No. 2229236-37-5) is an emerging chemical entity in the field of organic synthesis and pharmaceutical research. With its unique structural features, including a furan ring linked to a cyclobutyl scaffold and a terminal methanamine group, this molecule has garnered significant attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological targets.

One of the key reasons behind the growing interest in {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine is its versatility in synthetic chemistry. The presence of both furan and cyclobutyl moieties allows for diverse functionalization, making it a valuable intermediate in the development of novel compounds. Recent studies have explored its utility in creating heterocyclic derivatives, which are widely used in pharmaceuticals due to their enhanced binding affinity and metabolic stability.

In the context of current trends, the demand for furan-based compounds has surged, driven by their applications in green chemistry and sustainable materials. The methoxymethyl group in this molecule further enhances its solubility and reactivity, making it a candidate for eco-friendly synthesis routes. Additionally, the cyclobutyl ring is known to confer rigidity to molecular structures, a property highly sought after in the design of enzyme inhibitors and receptor modulators.

From a pharmaceutical perspective, {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine is being investigated for its potential in central nervous system (CNS) drug development. The methanamine moiety is a common pharmacophore in neurotransmitters, suggesting possible applications in treating neurological disorders. Researchers are also examining its role in catalysis and polymer chemistry, where its structural attributes could lead to breakthroughs in material performance.

The market for specialty chemicals like {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine is expanding, fueled by advancements in high-throughput screening and computational chemistry. Companies are increasingly investing in custom synthesis services to meet the demand for such tailored molecules. With its CAS No. 2229236-37-5 now recognized in major chemical databases, this compound is poised to become a staple in research laboratories worldwide.

In summary, {1-3-(methoxymethyl)furan-2-ylcyclobutyl}methanamine represents a promising area of exploration for scientists and industries alike. Its multifaceted applications—from drug design to sustainable materials—highlight its significance in modern chemistry. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations.